molecular formula C8H18O3 B14459043 1,1,3-Trimethoxy-3-methylbutane CAS No. 73452-12-7

1,1,3-Trimethoxy-3-methylbutane

Cat. No.: B14459043
CAS No.: 73452-12-7
M. Wt: 162.23 g/mol
InChI Key: VVCFDIHWTSHRKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1,3-Trimethoxy-3-methylbutane is an organic compound with the molecular formula C8H18O3 and a molecular weight of 162.23 g/mol . It is a liquid at room temperature and is known for its applications in various chemical reactions and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,1,3-Trimethoxy-3-methylbutane can be synthesized through several methods. One common method involves the reaction of 3-methyl-1-butanol with methanol in the presence of an acid catalyst. The reaction typically occurs under reflux conditions, and the product is purified through distillation .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale batch reactors where the reactants are mixed and heated under controlled conditions. The product is then separated and purified using techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

1,1,3-Trimethoxy-3-methylbutane undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

1,1,3-Trimethoxy-3-methylbutane has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1,1,3-Trimethoxy-3-methylbutane involves its interaction with various molecular targets. It can act as a nucleophile or electrophile in chemical reactions, depending on the conditions. The methoxy groups can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and stability .

Comparison with Similar Compounds

Similar Compounds

  • 1,1,1-Trimethoxy-3-methylbutane
  • 3-Methyl-1-butanol
  • 3-Methylbutanal

Uniqueness

1,1,3-Trimethoxy-3-methylbutane is unique due to its specific arrangement of methoxy groups and its reactivity profile. Compared to similar compounds, it offers distinct advantages in certain synthetic applications and industrial processes .

Properties

CAS No.

73452-12-7

Molecular Formula

C8H18O3

Molecular Weight

162.23 g/mol

IUPAC Name

1,1,3-trimethoxy-3-methylbutane

InChI

InChI=1S/C8H18O3/c1-8(2,11-5)6-7(9-3)10-4/h7H,6H2,1-5H3

InChI Key

VVCFDIHWTSHRKX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(OC)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.